1,1-Diethyl-4-phenylpiperazin-1-ium;iodide
Description
diEPP is a type II positive allosteric modulator (PAM) of the α7 nicotinic acetylcholine receptor (nAChR).
Properties
Molecular Formula |
C14H23IN2 |
|---|---|
Molecular Weight |
346.25 g/mol |
IUPAC Name |
1,1-Diethyl-4-phenyl-piperazin-1-ium iodide |
InChI |
InChI=1S/C14H23N2.HI/c1-3-16(4-2)12-10-15(11-13-16)14-8-6-5-7-9-14;/h5-9H,3-4,10-13H2,1-2H3;1H/q+1;/p-1 |
InChI Key |
NTWXKRRMVCJCSZ-UHFFFAOYSA-M |
SMILES |
CC[N+]1(CC)CCN(C2=CC=CC=C2)CC1.[I-] |
Canonical SMILES |
CC[N+]1(CCN(CC1)C2=CC=CC=C2)CC.[I-] |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
diEPP |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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